molecular formula C25H23N3O4 B2356302 2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide CAS No. 903343-40-8

2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide

Cat. No. B2356302
CAS RN: 903343-40-8
M. Wt: 429.476
InChI Key: WAPYGPBFGVZSMU-UHFFFAOYSA-N
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Description

2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide, also known as EBC-46, is a natural compound extracted from the fruit of the blushwood tree (Hylandia dockrillii) found in the rainforests of Australia. EBC-46 has been found to have potent anti-cancer properties and has been the subject of extensive scientific research.

Scientific Research Applications

Synthesis and Characterization

  • Compounds with complex structures similar to 2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide are often synthesized to explore their chemical properties and potential biological activities. For example, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives demonstrates the interest in synthesizing and characterizing novel compounds for potential applications in medicinal chemistry and materials science (Hassan et al., 2014).

Photoluminescence and Optical Properties

  • New classes of compounds, including those with indolizine cores, exhibit interesting photoluminescence behavior and reversible pH-dependent optical properties. This opens up research applications in developing new photoluminescent materials for sensors, imaging, and light-emitting devices (Outlaw et al., 2016).

Antimicrobial and Antioxidant Properties

  • Similar structures have been synthesized and evaluated for their antimicrobial and antioxidant properties. For instance, ethyl 7-amino-3-benzoylindolizine-1-carboxylate derivatives have shown potent antioxidant and antibacterial activities, indicating the potential of such compounds in developing new antimicrobial and antioxidant agents (Uppar et al., 2020).

Anti-proliferative and Anticancer Activity

  • The synthesis of novel compounds with specific structural features, including indolizine-1-carboxamide derivatives, has been directed towards evaluating their biological activities, such as antiproliferative and anticancer effects. This highlights the compound's potential application in cancer research and therapy development (Lu et al., 2021).

Potential Application to Tropical Diseases

  • Research into isoxazoline indolizine amide compounds designed for potential application to tropical diseases exemplifies the diverse biomedical applications of indolizine derivatives. Such studies underline the potential of similar compounds in addressing global health challenges, particularly in treating diseases prevalent in tropical regions (Zhang et al., 2014).

properties

IUPAC Name

2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23N3O4/c1-3-32-17-13-11-16(12-14-17)24(29)23-22(26)21(19-9-6-7-15-28(19)23)25(30)27-18-8-4-5-10-20(18)31-2/h4-15H,3,26H2,1-2H3,(H,27,30)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WAPYGPBFGVZSMU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC=CC=C4OC)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-amino-3-(4-ethoxybenzoyl)-N-(2-methoxyphenyl)indolizine-1-carboxamide

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